3-(bromomethyl)-4-fluoro-1-benzothiophene
Overview
Description
3-(Bromomethyl)-4-fluoro-1-benzothiophene, also known as BMFBT, is an organobromine compound and a member of the benzothiophene family. It is a heterocyclic compound composed of a benzene ring with a sulfur atom and a methyl group attached to it. BMFBT has been studied extensively due to its potential applications in materials science, pharmaceuticals, and biochemistry.
Scientific Research Applications
3-(bromomethyl)-4-fluoro-1-benzothiophene has been studied extensively for its potential applications in materials science, pharmaceuticals, and biochemistry. In materials science, 3-(bromomethyl)-4-fluoro-1-benzothiophene has been used as an organic semiconductor in organic field-effect transistors (OFETs). In pharmaceuticals, 3-(bromomethyl)-4-fluoro-1-benzothiophene has been used as a starting material for the synthesis of various drugs, such as anti-inflammatory agents, antifungal agents, and antibiotics. In biochemistry, 3-(bromomethyl)-4-fluoro-1-benzothiophene has been used as a fluorescent probe for the detection of DNA and other biomolecules.
Mechanism of Action
The mechanism of action of 3-(bromomethyl)-4-fluoro-1-benzothiophene is not well understood. It is believed that 3-(bromomethyl)-4-fluoro-1-benzothiophene may interact with proteins, DNA, and other biomolecules through hydrogen bonding and electrostatic interactions. It is also believed that 3-(bromomethyl)-4-fluoro-1-benzothiophene may interact with proteins and DNA through hydrophobic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(bromomethyl)-4-fluoro-1-benzothiophene are not well understood. However, some studies have suggested that 3-(bromomethyl)-4-fluoro-1-benzothiophene may have anti-inflammatory and antifungal effects. In addition, 3-(bromomethyl)-4-fluoro-1-benzothiophene has been shown to inhibit the growth of certain bacterial strains.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(bromomethyl)-4-fluoro-1-benzothiophene in lab experiments include its low cost, ease of synthesis, and its ability to interact with proteins, DNA, and other biomolecules. The main limitation of using 3-(bromomethyl)-4-fluoro-1-benzothiophene in lab experiments is its lack of specificity, as it has been shown to interact with a variety of biomolecules.
Future Directions
The potential future directions for 3-(bromomethyl)-4-fluoro-1-benzothiophene include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in materials science, pharmaceuticals, and biochemistry. In addition, further research should be conducted into the development of novel 3-(bromomethyl)-4-fluoro-1-benzothiophene-based drugs and materials. Finally, further research should be conducted into the potential toxicity of 3-(bromomethyl)-4-fluoro-1-benzothiophene and its potential environmental effects.
Synthesis Methods
3-(bromomethyl)-4-fluoro-1-benzothiophene can be synthesized through a variety of methods, including direct bromination of 4-fluoro-1-benzothiophene, Suzuki coupling, and Friedel-Crafts acylation. The direct bromination method involves the reaction of 4-fluoro-1-benzothiophene with bromine in an alkaline medium, followed by the addition of a base to deprotonate the brominated product. The Suzuki coupling method involves the reaction of 4-fluoro-1-benzothiophene with a boronic acid in the presence of a palladium catalyst. The Friedel-Crafts acylation method involves the reaction of 4-fluoro-1-benzothiophene with an acyl chloride in the presence of an aluminum chloride catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(bromomethyl)-4-fluoro-1-benzothiophene involves the bromination of 4-fluoro-1-benzothiophene followed by the reaction of the resulting intermediate with formaldehyde.", "Starting Materials": [ "4-fluoro-1-benzothiophene", "Bromine", "Sodium hydroxide", "Formaldehyde", "Acetic acid", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve 4-fluoro-1-benzothiophene (1.0 g) in acetic acid (10 mL) and add bromine (1.2 mL) dropwise with stirring at room temperature.", "Step 2: After the addition is complete, stir the reaction mixture for an additional 30 minutes.", "Step 3: Add sodium hydroxide (10% w/v, 10 mL) to the reaction mixture and extract the product with diethyl ether (3 x 20 mL).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 4-bromo-1-benzothiophene as a yellow solid (1.4 g, 90%).", "Step 5: Dissolve 4-bromo-1-benzothiophene (1.0 g) in formaldehyde (10 mL) and acetic acid (10 mL) and reflux the mixture for 4 hours.", "Step 6: Cool the reaction mixture to room temperature and extract the product with diethyl ether (3 x 20 mL).", "Step 7: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 3-(bromomethyl)-4-fluoro-1-benzothiophene as a yellow solid (1.2 g, 85%)." ] } | |
CAS RN |
99592-52-6 |
Product Name |
3-(bromomethyl)-4-fluoro-1-benzothiophene |
Molecular Formula |
C9H6BrFS |
Molecular Weight |
245.1 |
Purity |
95 |
Origin of Product |
United States |
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